phenyl [1-(2-hydroxyethyl)-5-(tritylamino)-1H-pyrazol-4-yl]carbamate

• Molecular Formula: C31H28N4O3
• Molecular Weight: 504.6 g/mol
• IUPAC Name: phenyl N-[1-(2-hydroxyethyl)-5-(tritylamino)pyrazol-4-yl]carbamate
• InChI: InChI=1S/C31H28N4O3/c36-22-21-35-29(28(23-32-35)33-30(37)38-27-19-11-4-12-20-27)34-31(24-13-5-1-6-14-24,25-15-7-2-8-16-25)26-17-9-3-10-18-26/h1-20,23,34,36H,21-22H2,(H,33,37)
• InChI Key: OLJAEQCDIBNNMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NC4=C(C=NN4CCO)NC(=O)OC5=CC=CC=C5

Description

Phenyl [1-(2-hydroxyethyl)-5-(tritylamino)-1H-pyrazol-4-yl]carbamate is a useful research compound. Its molecular formula is C31H28N4O3 and its molecular weight is 504.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of phenyl [5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]carbamate (5.45 g) in N,N-dimethylformamide (55 ml) were added triethylamine (8.69 ml) and trityl chloride (6.37 g), and the mixture was stirred at room temperature for 1 hour. Water was added to the reaction mixture and the whole mixture was extracted with ethyl acetate. The extract was washed with water and brine and dried over anhydrous magnesium sulfate. Concentration under reduced pressure gave a crude product, which was triturated with ethyl acetate-diisopropyl ether (1:2). The resulting solid was collected by filtration to give phenyl [1-(2-hydroxyethyl)-5-(tritylamino)-1H-pyrazol-4-yl]carbamate (3.5 g).